Cas no 1228898-12-1 (2-Iodo-4-nitro-1-(trifluoromethyl)benzene)

2-Iodo-4-nitro-1-(trifluoromethyl)benzene structure
1228898-12-1 structure
Product Name:2-Iodo-4-nitro-1-(trifluoromethyl)benzene
CAS No:1228898-12-1
MF:C7H3F3INO2
MW:317.00390458107
CID:4564009
PubChem ID:118991499
Update Time:2024-11-05

2-Iodo-4-nitro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-4-nitro-1-(trifluoromethyl)benzene
    • 3-Iodo-4-(trifluoromethyl)nitrobenzene
    • CL9489
    • AKOS027339598
    • 2-iodo-4-nitrobenzotrifluoride
    • 1228898-12-1
    • CS-0158444
    • SCHEMBL19746948
    • AS-46368
    • Inchi: 1S/C7H3F3INO2/c8-7(9,10)5-2-1-4(12(13)14)3-6(5)11/h1-3H
    • InChI Key: GXQIWTSUPAYASC-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 316.91606g/mol
  • Monoisotopic Mass: 316.91606g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Density: 2.0±0.1 g/cm3
  • Boiling Point: 291.6±40.0 °C at 760 mmHg
  • Flash Point: 130.1±27.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Iodo-4-nitro-1-(trifluoromethyl)benzene Security Information

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